Cas no 899-39-8 ((5alpha,17beta)-17-hydroxyandrostane-3,6-dione)

• Product Name: (5alpha,17beta)-17-hydroxyandrostane-3,6-dione
• CAS No: 899-39-8
• MF: C₁₉H₂₈O₃
• MW: 304.423826217651
• CID: 1947442
• PubChem ID: 246485
• Update Time: 2025-04-21

(5alpha,17beta)-17-hydroxyandrostane-3,6-dione Chemical and Physical Properties

Names and Identifiers

• 17β-Hydroxy-5α-androstane-3,6-dione
• (5alpha,17beta)-17-hydroxyandrostane-3,6-dione
• 17.beta.-Hydroxy-5.alpha.-androstane-3,6-dione
• 17beta-Hydroxy-5alpha-androstan-3,6-dione
• 5.alpha.-Androstane-3,6-dione, 17.beta.-hydroxy-
• Androstane-3,6-dione, 17-hydroxy-, (5.alpha.,17.beta.)-
• (5S,8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13-dimethyl-2,4,5,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-dione
• 899-39-8
• SCHEMBL13649194
• CHEBI:79917
• Androstane-3, 17-hydroxy-, (5.alpha.,17.beta.)-
• NSC-59613
• 17-Hydroxyandrostane-3,6-dione #
• SOQWQZZNPGBTQR-YDOJUKJESA-N
• 5.alpha.-Androstane-3, 17.beta.-hydroxy-
• Q27149081
• NSC59613
• DTXSID40289175
• 6-Ketodihydrotestosterone

• Inchi： 1S/C19H28O3/c1-18-7-5-11(20)9-15(18)16(21)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h12-15,17,22H,3-10H2,1-2H3/t12-,13-,14-,15+,17-,18+,19-/m0/s1
• InChI Key： SOQWQZZNPGBTQR-YDOJUKJESA-N
• SMILES： O[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(C[C@@H]3C(C[C@@H]21)=O)=O

Computed Properties

• Exact Mass: 304.20384475Da
• Monoisotopic Mass: 304.20384475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų